7-isopentyl-1,3,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione
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Description
7-isopentyl-1,3,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione is a useful research compound. Its molecular formula is C15H22N6O2 and its molecular weight is 318.381. The purity is usually 95%.
BenchChem offers high-quality 7-isopentyl-1,3,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-isopentyl-1,3,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compounds and Biological Significance
Triazines are a class of nitrogen-containing heterocycles with applications in medicinal chemistry due to their diverse biological activities. They serve as core moieties for developing future drugs, with potential as antibacterial, antifungal, anti-cancer, antiviral, antimalarial, anti-inflammatory, and antimicrobial agents (Verma, Sinha, & Bansal, 2019).
Antitumor Activities
1,2,3-Triazines and their benzo- and heterofused derivatives have been highlighted for their antitumor activities, showcasing the potential of triazine scaffolds in developing antitumor compounds (Cascioferro et al., 2017).
Environmental and Toxicological Studies
Triazine derivatives also have implications in environmental and toxicological studies, indicating their interactions with soils and the aquatic environment. Research has highlighted the significance of organic carbon as a key sorbent for triazines, with specific interactions affecting their environmental behavior (Stangroom, Lester, & Collins, 2000).
Pharmacological Properties
On a pharmacological level, triazine derivatives exhibit a broad range of activities, making them significant in drug design and the development of new pharmaceuticals. Their structural diversity and substitution patterns are critical for their pharmacological properties, underscoring their importance in FDA-approved pharmaceuticals (Vitaku, Smith, & Njardarson, 2014).
Therapeutic Potential
The therapeutic potential of triazines in drug development has been extensively reviewed, with emphasis on their role in treating various diseases such as inflammation, cancer, and infections. The review covers structural variations among triazine derivatives and their antimicrobial, anticancer, and other bioactivities, highlighting the continuous interest in triazines for synthesizing new disease treatment molecules (Dubey, Pathak, Chauhan, & Ali, 2022).
properties
IUPAC Name |
1,3,9-trimethyl-7-(3-methylbutyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N6O2/c1-9(2)6-7-20-13(22)11-12(18(4)15(20)23)16-14-19(5)17-10(3)8-21(11)14/h9H,6-8H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQOQFHVJDDWOSV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CCC(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 16417383 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.